Cas no 497088-70-7 (1H-Pyrazol-3-amine, 4-(2-naphthalenyl)-)
497088-70-7 structure
Product Name:1H-Pyrazol-3-amine, 4-(2-naphthalenyl)-
CAS No:497088-70-7
MF:C13H12ClN3
MW:245.707481384277
CID:1528745
PubChem ID:75487559
Update Time:2025-04-21
1H-Pyrazol-3-amine, 4-(2-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-3-amine, 4-(2-naphthalenyl)-
- 4-(Naphthalen-2-yl)-1H-pyrazol-3-aminehydrochloride
- 4-(Naphthalen-2-yl)-1H-pyrazol-3-amine hydrochloride
- 497088-70-7
- 1397214-02-6
-
- Inchi: 1S/C13H11N3.ClH/c14-13-12(8-15-16-13)11-6-5-9-3-1-2-4-10(9)7-11;/h1-8H,(H3,14,15,16);1H
- InChI Key: ZPIADXGPVPYYDQ-UHFFFAOYSA-N
- SMILES: Cl.N1C(=C(C=N1)C1C=CC2C=CC=CC=2C=1)N
Computed Properties
- Exact Mass: 209.09543
- Monoisotopic Mass: 245.0719751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 54.7
1H-Pyrazol-3-amine, 4-(2-naphthalenyl)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
497088-70-7 (1H-Pyrazol-3-amine, 4-(2-naphthalenyl)-) Related Products
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